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Compound of Interest

Compound Name: Gallium-67

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount, especially when working with radioactive materials like Gallium-67
(Ga-67). This guide provides essential, immediate safety and logistical information, including
detailed operational and disposal plans to foster a culture of safety and build deep trust in your
laboratory practices.

Gallium-67 is a gamma-emitting radionuclide with a physical half-life of approximately 78.3
hours (3.26 days).[1][2][3] It is crucial to handle Ga-67 with care to minimize external radiation
exposure and prevent contamination.[4][5]

Personal Protective Equipment (PPE)

The first line of defense when handling Gallium-67 is the correct use of Personal Protective
Equipment. The minimum required PPE includes:

» Disposable Gloves: Nitrile gloves are recommended. Always inspect gloves for tears or holes
before use and remove them before leaving the work area to prevent cross-contamination.[6]

[7]

o Lab Coats: A chemical-resistant lab coat should be worn to protect clothing and skin from
minor spills.[6][7] In case of significant contamination, the lab coat must be removed
immediately.[7]
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o Safety Glasses: Safety glasses with side shields or chemical splash goggles are necessary
to protect the eyes.[6][7]

Operational Plan for Handling Gallium-67

A structured operational plan is critical for minimizing exposure and ensuring safety.

1. Designated Area and Shielding:

» All work with Gallium-67 should be conducted in a designated and clearly labeled area.[4][6]

o Store Ga-67 in lead shielding.[4] Use remote handling tools like tongs to manipulate
unshielded containers.[4]

2. Dosimetry and Monitoring:

¢ Personnel handling millicurie (mCi) quantities of Ga-67 must wear whole body and extremity
dosimeters to monitor their radiation dose.[4]

¢ Regularly monitor the work area for contamination using a Nal scintillation detector or a
pancake GM detector.[4]

3. Engineering Controls:

o Conduct operations that may produce airborne contamination in a properly ventilated fume
hood.[4][6]

o Use spill trays lined with absorbent paper to contain any potential spills.[4]
4. Personal Hygiene:

» Eating, drinking, smoking, and applying cosmetics are strictly prohibited in the laboratory
where Ga-67 is handled.[4][6]

» Wash hands thoroughly after handling the material and before leaving the laboratory.[3]

Radiological Data for Gallium-67
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The following table summarizes key quantitative data for Gallium-67 to aid in risk assessment
and safety planning.

Property Value

Physical Half-Life 78.3 hours (3.26 days)[1][2][3]

93 keV (39%), 185 keV (21%), 300 keV (17%)
[81[9]

Primary Gamma Emissions

) ~1.1 R/hr at 1 cm from a 1 mCi point source[3]
Unshielded Exposure Rate

[4]
Lead Shielding: Half-Value Layer (HVL) ~0.066 cm (0.026 inches)[4]
Lead Shielding: Tenth-Value Layer (TVL) ~0.41 cm (0.16 inches)[4]
Annual Limit on Intake (Oral) 7,000 pCi (259 MBQ)[4]
Annual Limit on Intake (Inhalation) 10,000 uCi (370 MBQ)[4]

Disposal Plan for Gallium-67 Waste

Proper disposal of radioactive waste is a critical component of laboratory safety and regulatory
compliance.

o Waste Segregation and Labeling: Isolate Gallium-67 waste in sealed, clearly labeled
containers.[3][4] The label should include the radioactive symbol, the isotope (Ga-67), the
activity level, and the date.[6]

o Decay-in-Storage: Due to its relatively short half-life, the primary disposal method for Ga-67
is decay-in-storage. This involves storing the waste in a shielded and secure location until
the radioactivity has decayed to background levels. A general rule of thumb is to store the
waste for at least 10 half-lives (approximately 33 days).

 Verification: Before disposing of the decayed waste as regular trash, it must be monitored
with a radiation survey meter to confirm that its radioactivity is indistinguishable from
background radiation.
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» Contaminated Clothing: If clothing becomes contaminated, it should be removed immediately
and either disposed of as radioactive waste or held for decay.[3]

Below is a diagram illustrating the standard workflow for handling Gallium-67 in a laboratory
setting.
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Gallium-67 Handling Workflow
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Caption: A logical workflow for the safe handling of Gallium-67.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling Gallium-67]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b084094#personal-protective-equipment-for-handling-
gallium-67]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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